Cas no 920315-15-7 (Benzamide,N-(2-aminophenyl)-4-[(5,6-difluoro-3-methyl-1H-indazol-1-yl)methyl]-)

• Product Name: Benzamide,N-(2-aminophenyl)-4-[(5,6-difluoro-3-methyl-1H-indazol-1-yl)methyl]-
• CAS No: 920315-15-7
• MF: C₂₂H₁₈F₂N₄O
• MW: 392.401331424713
• CID: 757575
• PubChem ID: 16045031
• Update Time: 2025-10-30

Benzamide,N-(2-aminophenyl)-4-[(5,6-difluoro-3-methyl-1H-indazol-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(2-aminophenyl)-4-[(5,6-difluoro-3-methyl-1H-indazol-1-yl)methyl]-
• 920315-15-7
• SCHEMBL3554998
• N-(2-aminophenyl)-4-[(5,6-difluoro-3-methyl-1H-indazol-1-yl)methyl]benzamide
• N-(2-Aminophenyl)-4-((5,6-difluoro-3-methyl-1H-indazol-1-yl)methyl)benzamide
• N-(2-aminophenyl)-4-[(5,6-difluoro-3-methylindazol-1-yl)methyl]benzamide

• Inchi： 1S/C22H18F2N4O/c1-13-16-10-17(23)18(24)11-21(16)28(27-13)12-14-6-8-15(9-7-14)22(29)26-20-5-3-2-4-19(20)25/h2-11H,12,25H2,1H3,(H,26,29)
• InChI Key： JXTJESJNPSQUHT-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C(C)=NN(CC3C=CC(C(NC4C=CC=CC=4N)=O)=CC=3)C=2C=1)F

Computed Properties

• Exact Mass: 392.14486753g/mol
• Monoisotopic Mass: 392.14486753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzamide,N-(2-aminophenyl)-4-[(5,6-difluoro-3-methyl-1H-indazol-1-yl)methyl]-

Benzamide, N-(2-Aminophenyl)-4-[(5,6-Difluoro-3-Methyl-1H-Indazol-1-Yl)Methyl] (CAS No. 920315-15-7): A Comprehensive Overview

Benzamide, N-(2-Aminophenyl)-4-[(5,6-Difluoro-3-Methyl-1H-Indazol-1-Yl)Methyl] (CAS No. 920315-15-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as N-(2-Aminophenyl)-4-[(5,6-Difluoro-3-Methyl-1H-Indazol-1-Yl)Methyl]Benzamide, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of this compound.

The molecular formula of N-(2-Aminophenyl)-4-[(5,6-Difluoro-3-Methyl-1H-Indazol-1-Yl)Methyl]Benzamide is C₂₀H₁₈F₂N₄O, and its molecular weight is approximately 378.4 g/mol. The compound consists of a benzamide core linked to a substituted indazole moiety through a methylene bridge. The presence of the 5,6-difluoro and 3-methyl substituents on the indazole ring imparts unique electronic and steric properties to the molecule, which contribute to its biological activity.

In terms of chemical synthesis, N-(2-Aminophenyl)-4-[(5,6-Difluoro-3-Methyl-1H-Indazol-1-Yl)Methyl]Benzamide can be synthesized through a multi-step process involving the coupling of an appropriately substituted benzamide with a functionalized indazole derivative. Recent studies have focused on optimizing the synthetic route to improve yield and purity, making it more suitable for large-scale production. Techniques such as microwave-assisted synthesis and catalytic methods have been explored to enhance the efficiency of the reaction.

The biological activity of N-(2-Aminophenyl)-4-[(5,6-Difluoro-3-Methyl-1H-Indazol-1-Yl)Methyl]Benzamide has been extensively studied in various preclinical models. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in cellular signaling pathways. For instance, it has been shown to inhibit the activity of protein kinases such as PI3K (Phosphatidylinositol 3-Kinase) and mTOR (Mechanistic Target of Rapamycin), which are key regulators of cell growth and survival. This makes it a promising candidate for the treatment of various cancers and other proliferative disorders.

Recent research has also highlighted the potential of N-(2-Aminophenyl)-4-[(5,6-Difluoro-3-Methyl-1H-Indazol-1-Yl)Methyl]Benzamide in modulating other biological processes. For example, studies have demonstrated its ability to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha (Tumor Necrosis Factor-alpha) and IL-6 (Interleukin 6). These findings suggest that the compound may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its direct biological effects, N-(2-Aminophenyl)-4-[(5,6-Difluoro-3-Methyl-1H-Indazol-1-Yl)Methyl]Benzamide has been investigated for its potential as a tool compound in drug discovery and development. Its unique structure and activity profile make it an attractive lead molecule for further optimization through medicinal chemistry approaches. Researchers are exploring ways to modify the compound to enhance its potency, selectivity, and pharmacokinetic properties.

The pharmacokinetic properties of N-(2-Aminophenyl)-4-[ (5,6-Difluoro -3-Methyl -1H -Indazol -1-Yl )Methyl ]Benzamide have also been studied in detail. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound shows good oral bioavailability and a reasonable half-life in animal models, suggesting that it may be suitable for oral administration in clinical settings.

Several clinical trials are currently underway to evaluate the safety and efficacy of N-(2-Aminophenyl)-4-[ (5 ,6 -Difluoro -3 -Methyl -1H -Indazol -1-Yl )Methyl ]Benzamide in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits promising antitumor activity in patients with advanced solid tumors. These findings have paved the way for further clinical development.

In conclusion, N-(2-Aminophenyl)-4-[ (5 ,6 -Difluoro -3 -Methyl -1H -Indazol -1-Yl )Methyl ]Benzamide (CAS No. 920315-15-7) is a multifaceted compound with significant potential in both basic research and therapeutic applications. Its unique chemical structure and biological activities make it an important molecule in the ongoing efforts to develop new treatments for cancer and inflammatory diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the field of medicinal chemistry.